N-(4-(1,1-dioxidoisothiazolidin-2-yl)phenyl)-3,5-dimethylbenzamide

• IUPAC Name: N-[4-(1,1-dioxo-1,2-thiazolidin-2-yl)phenyl]-3,5-dimethylbenzamide
• InChI: InChI=1S/C18H20N2O3S/c1-13-10-14(2)12-15(11-13)18(21)19-16-4-6-17(7-5-16)20-8-3-9-24(20,22)23/h4-7,10-12H,3,8-9H2,1-2H3,(H,19,21)
• InChI Key: PYWHPJQQKAFMBR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)C(=O)NC2=CC=C(C=C2)N3CCCS3(=O)=O)C
• Molecular Formula: C18H20N2O3S
• Molecular Weight: 344.4 g/mol

Description

The compound is a derivative of isothiazolidine, which is a heterocyclic compound containing a five-membered ring with three carbon atoms, one nitrogen atom, and one sulfur atom. The ring is also characterized by two oxygen atoms, indicating that it’s a dioxidoisothiazolidine.

Molecular Structure Analysis

The molecular structure of similar compounds suggests that it would have a complex structure with multiple rings. The isothiazolidine ring is likely to contribute significantly to the compound’s properties.

Chemical Reactions Analysis

Again, without specific information, it’s hard to comment on the chemical reactions involving this compound. Isothiazolidine derivatives are known to participate in various chemical reactions, but the exact reactions would depend on the other functional groups present in the molecule.

Physical And Chemical Properties Analysis

Physical and chemical properties such as melting point, boiling point, solubility, etc., would depend on the exact structure of the compound.

Mechanism of Action

Target of Action

The primary target of this compound is Cyclin-dependent kinase 2 (CDK2) . CDK2 is a crucial protein in the regulation of the cell cycle, playing a significant role in cell division and proliferation.

Biochemical Pathways

The inhibition of CDK2 can disrupt the normal progression of the cell cycle, particularly the transition from the G1 phase to the S phase . This can lead to a halt in cell division and proliferation, affecting various downstream effects related to cell growth and development.

Result of Action

The molecular and cellular effects of the compound’s action largely depend on its interaction with CDK2. By potentially inhibiting CDK2, the compound could halt cell division and proliferation . This could have various effects depending on the type of cells affected, potentially leading to a decrease in the growth of certain types of cells.

Safety and Hazards

The safety and hazards associated with this compound are not known. As with any chemical compound, appropriate safety measures should be taken while handling and storing to prevent exposure.